2-Bromo-4-iodo-3-methoxypyridine
Overview
Description
2-Bromo-4-iodo-3-methoxypyridine is a chemical compound with the molecular formula C6H5BrINO . It is used in the preparation of various derivatives and analogs in chemical research .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring substituted with bromo, iodo, and methoxy groups . The exact positions of these substituents on the pyridine ring can be determined by the compound’s IUPAC name .Scientific Research Applications
Metalation of Aromatic Compounds
The application of 2-methoxypyridine in the deprotonative metalation of aromatic compounds using mixed lithium-iron combinations has been explored. The study demonstrated the formation of iodide and a corresponding 2,2′-dimer, offering insight into the potential utility of 2-Bromo-4-iodo-3-methoxypyridine in such processes (Nagaradja et al., 2012).
Synthesis of Heterocycles
3-Iodo-4-methoxypyridin-2-ones and related derivatives, closely related to this compound, have been used as precursors for synthesizing furan-fused heterocycles. This involves sequential Sonogashira-acetylide coupling, dealkylation, and regioselective furan annulation reactions (Conreaux et al., 2008).
Catalytic Activities
Palladium nanoparticles supported on polyvinylpyridine have shown high catalytic activity in Heck-type reactions. The study involved bromo-arenes and alkyl acrylates, including p-(methoxy)bromobenzene, suggesting potential catalytic applications of this compound (Evangelisti et al., 2009).
Solar Cell Applications
4-Tert-butylpyridine, related to this compound, has been added to redox electrolytes in dye-sensitized TiO2 solar cells, significantly improving their performance. This demonstrates the potential application of similar compounds in solar cell technology (Boschloo et al., 2006).
DNA Interaction and Anticancer Activity
Copper(II) complexes with derivatives of 2,2':6',2"-terpyridine, similar to this compound, have shown significant DNA interaction and anticancer activity, indicating the potential for similar compounds in medical research (Liang et al., 2014).
Safety and Hazards
properties
IUPAC Name |
2-bromo-4-iodo-3-methoxypyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrINO/c1-10-5-4(8)2-3-9-6(5)7/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJWJXVDTEVLSSR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CN=C1Br)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrINO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00679114 |
Source
|
| Record name | 2-Bromo-4-iodo-3-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00679114 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
313.92 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261365-82-5 |
Source
|
| Record name | 2-Bromo-4-iodo-3-methoxypyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261365-82-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-4-iodo-3-methoxypyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00679114 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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